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Compound of Interest

Compound Name: SHP394

Cat. No.: B610828

Abstract

This document provides detailed protocols for the preparation of stock solutions of SHP394, a
potent and selective allosteric inhibitor of SHP2 (Src homology 2 domain-containing protein
tyrosine phosphatase 2).[1][2][3] Accurate preparation of stock solutions is critical for ensuring
reproducible and reliable results in preclinical experiments. This guide is intended for
researchers, scientists, and drug development professionals.

Introduction

SHP394 is an orally bioavailable small molecule that targets the SHP2 phosphatase, a key
signaling node involved in various cellular processes, including cell growth, differentiation, and
survival.[3][4] SHP2 is a non-receptor protein tyrosine phosphatase that is aberrantly activated
in various human cancers and developmental disorders.[5][6] By inhibiting SHP2, SHP394
blocks downstream signaling through pathways such as the RAS-RAF-MEK-ERK and PI3K-
AKT pathways, making it a promising candidate for cancer therapy.[3][5][7] This document
outlines the necessary materials, equipment, and step-by-step procedures for preparing
SHP394 stock solutions for both in vitro and in vivo applications.

Data Presentation

A summary of the key quantitative data for SHP394 is provided in the table below for quick
reference.
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Property Value Reference
Molecular Weight 470.51 g/mol [1112]
Formula C20H25F3N602S [1][2]
Appearance White to off-white solid [1]

Purity >99% (HPLC) [2]

) . 24 mg/mL (51.01 mM) in
In Vitro Solubility [1]
DMSO

) -20°C (desiccated) for 36
Storage (Solid) h [2]
months

) -80°C for up to 6 months;
Storage (Stock Solution) [11[2]
-20°C for up to 1 month

Experimental Protocols

Materials and Equipment
o SHP394 powder

o Dimethyl sulfoxide (DMSO), anhydrous
« Sterile microcentrifuge tubes or vials

e Vortex mixer

e Sonicator (optional)

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

In Vitro Stock Solution Preparation (10 mM in DMSO)
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This protocol describes the preparation of a 10 mM stock solution of SHP394 in DMSO,
suitable for most cell-based assays.

Procedure:

o Equilibrate SHP394: Allow the vial of SHP394 powder to reach room temperature before
opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of SHP394 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.71
mg of SHP394 (Mass = Molarity x Volume x Molecular Weight).

 Dissolution: Add the weighed SHP394 to a sterile microcentrifuge tube. Add the calculated
volume of anhydrous DMSO. For 4.71 mg of SHP394, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the SHP394 is completely dissolved. If necessary,
sonicate the solution for a few minutes to aid dissolution.[1]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[1][2] Store the aliquots at -80°C for long-term storage (up to 6
months) or at -20°C for short-term storage (up to 1 month).[1]

In Vivo Formulation Preparation

For animal studies, SHP394 can be formulated for oral administration. The following is an
example of a vehicle formulation.

Vehicle Composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure:
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Prepare a concentrated stock of SHP394 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the required volume of the SHP394 DMSO stock.

Add the PEG300 and mix thoroughly.

Add the Tween-80 and mix until the solution is clear.

Finally, add the saline to reach the final desired volume and concentration.

Mandatory Visualizations
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Caption: SHP2 signaling pathway and the inhibitory action of SHP394.

Experimental Workflow for SHP394 Stock Solution
Preparation
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Caption: Workflow for preparing SHP394 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

